![B1575121 E3 ubiquitin-protein ligase RNF43 (721-729)](/img/no-structure.png)
E3 ubiquitin-protein ligase RNF43 (721-729)
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Description
E3 ubiquitin-protein ligase RNF43
Scientific Research Applications
Tumor Suppression and Cancer Research
RNF43 functions as a tumor suppressor, mainly by exerting a negative feedback mechanism in the Wnt/β-catenin signaling pathway. It inhibits Wnt/beta-catenin signaling through ubiquitinating the Frizzled receptor, leading to its degradation. Mutations in RNF43 are linked to various cancers, and its structure, function, and mutations have been extensively studied in relation to cancer research (Serra & Chetty, 2017). Moreover, RNF43's expression significance in glioma has been explored, with findings suggesting its potential as a prognostic marker for patients with this disease (Xi et al., 2015).
Role in Signaling Pathways
RNF43 has been identified as being involved in various signaling pathways, such as the Wnt signaling pathway. It sequesters the transcription factor TCF4 in the nucleus, which is a critical action in inhibiting Wnt signaling (Gerhard & VanHook, 2015). This ligase also interacts with other proteins like NEDL1 and p53, influencing p53-mediated transcription and apoptosis in colorectal carcinogenesis (Shinada et al., 2011).
Genetic Studies and Mutations
Extensive genetic research has been conducted on RNF43, revealing its mutations in specific cancer types, such as mucinous ovarian carcinoma and colorectal and endometrial cancers. These studies help in understanding the roles of these mutations in tumorigenesis and their potential as targets for therapy (Zou et al., 2013); (Giannakis et al., 2014).
Modulation of Stem Cell Homeostasis
RNF43 is important in regulating adult stem cell homeostasis by maintaining proper levels of WNT activity in stem cells. It promotes the turnover of WNT receptors, thus ensuring balanced WNT activity (Colozza & Koo, 2021).
Therapeutic Implications
The role of RNF43 in disease progression and as a target for therapy is a significant area of research. Studies have indicated its potential in attenuating the stemness of gastric cancer stem-like cells and as a target for gastric cancer therapy (Gao et al., 2017).
properties
sequence |
NSQPVWLCL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
E3 ubiquitin-protein ligase RNF43 (721-729) |
Origin of Product |
United States |
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